trans-2-Hexenoic acid
Cat. No. B043119
M. Wt: 114.14 g/mol
InChI Key: NIONDZDPPYHYKY-SNAWJCMRSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05830919
Procedure details
A mixture of 2 hexenoic acid (7.0 g, 0.06 mol) and concentrated aqueous ammonium hydroxide (70 ml) is heated for 24 hours in an autoclave at 150° C. The cooled mixture is treated with carbon black and filtered. After evaporation of the solvent the crude product is recrystallized from ethanol to give the title compound m.p. 203° C. (compound 1.21, Table 2). Following an analogous procedure, the compounds 1.8, 1.9, 1.12 and 1.18-1.20 of Table 1 are obtained.
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:8])(=[O:7])[CH:2]=[CH:3][CH2:4][CH2:5][CH3:6].C.[OH-].[NH4+:11]>>[NH2:11][CH:3]([CH2:4][CH2:5][CH3:6])[CH2:2][C:1]([OH:8])=[O:7] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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7 g
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Type
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reactant
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Smiles
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C(C=CCCC)(=O)O
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Name
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Quantity
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70 mL
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Type
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reactant
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Smiles
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[OH-].[NH4+]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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150 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation of the solvent the crude product
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CUSTOM
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Type
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CUSTOM
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Details
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is recrystallized from ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC(CC(=O)O)CCC
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
